Acid Red 308

Specification

• CAS No.: 12220-36-9
• Molecular Formula: C24H50N2NaO5
• Molecular Weight: 0

Introduction

Chemical Properties and Structure

Chemical Identification

Acid Red 308 is officially designated by the Colour Index (C.I.) numbering system as C.I. 15665. This standardized international designation system provides unique identification for dyes and pigments in commercial use. The compound has a specific Chemical Abstracts Service (CAS) Registry Number of 12220-36-9, which serves as its unique identifier in chemical databases and regulatory documentation.

Molecular Structure

The molecular structure of Acid Red 308 is characterized as a single azo compound that forms 1:2 metal complexes. This classification indicates that the dye molecule contains one azo group (-N=N-), which is a key chromophore responsible for its color properties. The "1:2 metal complexes" designation refers to the structural arrangement where one metal ion (in this case, cobalt) coordinates with two dye molecules.

Manufacturing and Production

Synthesis Methods

According to the available data, Acid Red 308 is synthesized through a specific reaction sequence involving diazo coupling followed by metal complexation. The manufacturing process begins with 2-(4-Amino-3-hydroxybenzoyl)benzoic acid, which undergoes diazotization. This diazotized compound is then coupled with Naphthalen-2-ol to form the azo compound.

The resulting azo compound subsequently undergoes complexation with cobalt to form a 1:2 cobalt complex, where one cobalt ion coordinates with two dye molecules. This metal complexation step is crucial for developing the specific shade and fastness properties characteristic of Acid Red 308.

Performance Characteristics

Colorfastness Properties

One of the most significant attributes of Acid Red 308 is its excellent colorfastness properties across multiple conditions. The performance data indicates superior resistance to degradation under various environmental and use conditions. The following table summarizes the colorfastness ratings of Acid Red 308 according to standard testing protocols:

Standard	Light Fastness	Soaping	Persperation Fastness	Oxygen bleaching	Fastness to seawater
Fading	Stain	Fading	Stain	Fading	Stain
LBH	7	5	5	5	5

These ratings demonstrate that Acid Red 308 performs exceptionally well in terms of light fastness (rating of 7), which is particularly important for textiles exposed to sunlight or bright indoor lighting. It also shows excellent resistance to soaping, perspiration, oxygen bleaching, and seawater exposure, with consistently high ratings of 5 across these categories.

The high light fastness rating is particularly noteworthy, as many azo dyes tend to have limitations in this area. This superior performance likely contributes to the commercial value of Acid Red 308 in applications requiring long-term color stability.

Industrial Applications

Textile Applications

Based on its classification as an acid dye and its fastness properties, Acid Red 308 is primarily used in textile dyeing applications. Its excellent light fastness (rating of 7) and strong performance in soaping, perspiration, oxygen bleaching, and seawater exposure tests (all rated 5) make it particularly suitable for textiles that require color stability under demanding conditions.

Specific textile applications likely include:

• Wool dyeing - particularly for high-quality apparel and home textiles that require wash and light fastness

• Nylon dyeing - for carpets, sportswear, and other nylon-based products

• Silk dyeing - for luxury textiles and garments

• Leather dyeing - potentially for accessories and upholstery applications

The dye's high fastness to seawater suggests it may also be particularly valuable for textiles used in marine environments or swimwear applications.

Other Uses

While textile applications represent the primary use for Acid Red 308, acid dyes as a category may also find application in non-textile industries. These might include:

• Paper coloration

• Ink formulations

• Leather finishing

• Laboratory staining procedures